Cas no 113674-51-4 (benzyl 2-formylbenzoate)

benzyl 2-formylbenzoate structure
benzyl 2-formylbenzoate structure
Product Name:benzyl 2-formylbenzoate
CAS No:113674-51-4
MF:C15H12O3
MW:240.253984451294
CID:2611338
PubChem ID:246096
Update Time:2025-04-21

benzyl 2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • benzyl 2-formylbenzoate
    • DTXCID90240195
    • SCHEMBL381019
    • 2-Carbobenzoxybenzaldehyde
    • OEWWFQYTNGODQM-UHFFFAOYSA-N
    • 113674-51-4
    • NSC-58683
    • DTXSID90289049
    • Benzoic acid, 2-formyl-, phenylmethyl ester
    • NSC58683
    • Inchi: 1S/C15H12O3/c16-10-13-8-4-5-9-14(13)15(17)18-11-12-6-2-1-3-7-12/h1-10H,11H2
    • InChI Key: OEWWFQYTNGODQM-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C=O)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 240.078644241Da
  • Monoisotopic Mass: 240.078644241Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 43.4Ų
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